Cas no 1804935-12-3 (4-Cyano-3-ethyl-2-iodophenylacetic acid)
4-Cyano-3-ethyl-2-iodophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-3-ethyl-2-iodophenylacetic acid
-
- Inchi: 1S/C11H10INO2/c1-2-9-8(6-13)4-3-7(11(9)12)5-10(14)15/h3-4H,2,5H2,1H3,(H,14,15)
- InChI Key: UUUUBTJWADSHHH-UHFFFAOYSA-N
- SMILES: IC1C(=CC=C(C#N)C=1CC)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 284
- XLogP3: 2.6
- Topological Polar Surface Area: 61.1
4-Cyano-3-ethyl-2-iodophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003160-1g |
4-Cyano-3-ethyl-2-iodophenylacetic acid |
1804935-12-3 | 97% | 1g |
1,519.80 USD | 2021-07-06 |
4-Cyano-3-ethyl-2-iodophenylacetic acid Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 4-Cyano-3-ethyl-2-iodophenylacetic acid
Introduction to 4-Cyano-3-ethyl-2-iodophenylacetic acid (CAS No. 1804935-12-3)
4-Cyano-3-ethyl-2-iodophenylacetic acid (CAS No. 1804935-12-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of substituted phenylacetic acids, which are known for their diverse biological activities and chemical reactivity. The unique combination of a cyano group, an ethyl substituent, and an iodine atom on the phenyl ring makes this compound particularly interesting for various synthetic and medicinal chemistry studies.
The structure of 4-Cyano-3-ethyl-2-iodophenylacetic acid can be represented as follows: C11H10INO2. The presence of the cyano group (CN) imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The ethyl substituent (C2H5) adds flexibility and hydrophobicity, while the iodine atom (I) provides a useful handle for further chemical modifications through various substitution reactions.
In the realm of pharmaceutical research, 4-Cyano-3-ethyl-2-iodophenylacetic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a valuable starting point for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 4-Cyano-3-ethyl-2-iodophenylacetic acid could serve as a scaffold for designing drugs targeting inflammatory diseases and cancer.
Beyond its medicinal applications, 4-Cyano-3-ethyl-2-iodophenylacetic acid is also of interest in synthetic chemistry due to its versatility as a building block. The iodine atom on the phenyl ring can be readily substituted with other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. This property allows chemists to synthesize a wide range of structurally diverse compounds, which can be further evaluated for their biological activities or used in materials science applications.
The synthesis of 4-Cyano-3-ethyl-2-iodophenylacetic acid has been reported using various methods, each with its own advantages and limitations. One common approach involves the iodination of 4-cyano-3-ethylphenylacetic acid followed by subsequent purification steps. Another method involves the coupling of 4-cyanophenylacetic acid with ethyl iodide and subsequent iodination. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for research purposes.
In terms of safety and handling, it is important to note that while 4-Cyano-3-ethyl-2-iodophenylacetic acid is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure the stability and integrity of the compound.
The future prospects for 4-Cyano-3-ethyl-2-iodophenylacetic acid are promising. Ongoing research is focused on exploring its potential as a therapeutic agent and as a versatile building block in synthetic chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into the biological mechanisms underlying its activities, paving the way for innovative drug development strategies.
In conclusion, 4-Cyano-3-ethyl-2-iodophenylacetic acid (CAS No. 1804935-12-3) is a multifunctional compound with significant potential in both pharmaceutical research and synthetic chemistry. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and synthesizing structurally diverse compounds. As research in this area continues to advance, the applications of this compound are likely to expand, contributing to advancements in medicine and materials science.
1804935-12-3 (4-Cyano-3-ethyl-2-iodophenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)